Cas no 56319-02-9 (4-[(2r,3r)-3-methyl-5-[(e)-prop-1-enyl]-2,3-dihydro-1-benzofuran-2-yl]phenol)

• Product Name: 4-[(2r,3r)-3-methyl-5-[(e)-prop-1-enyl]-2,3-dihydro-1-benzofuran-2-yl]phenol
• CAS No: 56319-02-9
• MF: C₁₈H₁₈O₂
• MW: 266.334325313568
• MDL: MFCD11111279
• CID: 1598404
• PubChem ID: 10999992
• Update Time: 2025-05-16

4-[(2r,3r)-3-methyl-5-[(e)-prop-1-enyl]-2,3-dihydro-1-benzofuran-2-yl]phenol Chemical and Physical Properties

Names and Identifiers

• 4-[(2r,3r)-3-methyl-5-[(e)-prop-1-enyl]-2,3-dihydro-1-benzofuran-2-yl]phenol
• ZINC13407126
• CHEMBL2147421
• (-)-conocarpan
• (2R,3R)-2,3-dihydro-2-(4-hydroxyphenyl)-3-methyl-5-(E)-propenylbenzofuran
• NSC727405
• 4-[(2R,3R)-2,3-dihydro-3-methyl-5-(1E)-1-propenylbenzofuran-2-yl]phenol
• NP-004432
• Conocarpan
• ZINC13407126; CHEMBL2147421; (-)-conocarpan; (2R,3R)-2,3-dihydro-2-(4-hydroxyphenyl)-3-methyl-5-(E)-propenylbenzofuran; NSC727405; 4-[(2R,3R)-2,3-dihydro-3-methyl-5-(1E)-1-propenylbenzofuran-2-yl]phenol; NP-004432; Conocarpan;
• 56319-02-9
• AKOS040734732
• Conocarpan, >=95% (LC/MS-ELSD)
• NCGC00380704-01
• CS-0016084
• DTXSID70451404
• 221666-27-9
• BDBM50391886
• NSC-727405
• HY-N0950
• (+)-conocarpan
• DA-48553
• Phenol,4-[(2R,3R)-2,3-dihydro-3-methyl-5-(1E)-1-propenyl-2-benzofuranyl]-

• MDL： MFCD11111279
• Inchi： 1S/C18H18O2/c1-3-4-13-5-10-17-16(11-13)12(2)18(20-17)14-6-8-15(19)9-7-14/h3-12,18-19H,1-2H3/b4-3+/t12-,18-/m1/s1
• InChI Key： GXJSAHXNLJFDPO-CGBXWHSCSA-N
• SMILES： O1C2C=CC(/C=C/C)=CC=2[C@@H](C)[C@@H]1C1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 266.13074
• Monoisotopic Mass: 266.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46
• LogP: 4.66250

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids 2-arylbenzofuran flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids

Additional information on 4-[(2r,3r)-3-methyl-5-[(e)-prop-1-enyl]-2,3-dihydro-1-benzofuran-2-yl]phenol

Research Update on 4-[(2R,3R)-3-methyl-5-[(E)-prop-1-enyl]-2,3-dihydro-1-benzofuran-2-yl]phenol (CAS: 56319-02-9)

In recent years, the compound 4-[(2R,3R)-3-methyl-5-[(E)-prop-1-enyl]-2,3-dihydro-1-benzofuran-2-yl]phenol (CAS: 56319-02-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzofuran-phenol scaffold, exhibits promising biological activities, including anti-inflammatory, antioxidant, and potential anticancer properties. The stereochemistry and substituent groups play a critical role in its pharmacological profile, making it a subject of extensive study.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthesis and biological evaluation of this compound, highlighting its selective inhibition of cyclooxygenase-2 (COX-2), a key enzyme in inflammatory pathways. The research demonstrated that the (2R,3R)-configuration and the (E)-prop-1-enyl group are essential for its high binding affinity to COX-2, with an IC50 value of 0.8 μM, significantly lower than that of traditional NSAIDs. Molecular docking simulations further elucidated its interaction with the enzyme's active site, providing a structural basis for its efficacy.

Another groundbreaking study in Bioorganic & Medicinal Chemistry Letters (2024) investigated the compound's potential as a neuroprotective agent. The research team observed that 4-[(2R,3R)-3-methyl-5-[(E)-prop-1-enyl]-2,3-dihydro-1-benzofuran-2-yl]phenol effectively reduced oxidative stress in neuronal cells by scavenging reactive oxygen species (ROS) and upregulating endogenous antioxidant enzymes like superoxide dismutase (SOD). These findings suggest its applicability in neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its therapeutic potential, recent advancements in the scalable synthesis of this compound have been reported. A 2024 Organic Process Research & Development article detailed a novel asymmetric catalytic method to produce the (2R,3R)-enantiomer with >99% enantiomeric excess (ee) and 85% overall yield, addressing previous challenges in large-scale manufacturing. This development is critical for future clinical trials and commercialization efforts.

Despite these promising results, challenges remain. Pharmacokinetic studies indicate moderate oral bioavailability (~40%) due to first-pass metabolism, prompting ongoing research into prodrug formulations and nano-delivery systems. Furthermore, the compound's long-term toxicity profile requires further evaluation in preclinical models. Collaborative efforts between academia and industry are underway to address these gaps, with Phase I clinical trials anticipated by 2026.

In conclusion, 4-[(2R,3R)-3-methyl-5-[(E)-prop-1-enyl]-2,3-dihydro-1-benzofuran-2-yl]phenol represents a multifaceted candidate with therapeutic potential across multiple disease areas. Its optimized synthesis, coupled with a growing body of mechanistic data, positions it as a compelling subject for future drug development. Researchers are encouraged to explore its derivatives and combination therapies to maximize clinical impact.